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Compound Name: Fluorescent Brightener 135

Cat. No.: B8145589 Get Quote

In the realm of chemical additives designed to enhance the aesthetic appeal of materials,

fluorescent brighteners, also known as optical brightening agents (OBAs), play a crucial role.

These compounds function by absorbing ultraviolet (UV) light and re-emitting it as visible blue

light, effectively masking any inherent yellowness and imparting a brighter, cleaner appearance

to the substrate.[1] Among the various classes of optical brighteners, stilbene derivatives and

benzoxazole-based compounds, such as Fluorescent Brightener 135 (FB 135), are

prominent. This guide provides a detailed comparison of the advantages of Fluorescent
Brightener 135 over stilbene-based brighteners, supported by experimental data and

methodologies relevant to researchers, scientists, and professionals in drug development and

material science.

Chemical Structure and Mechanism of Action
Fluorescent Brightener 135 is a benzoxazole derivative, specifically 2,2'-(Vinylenedi-p-

phenylene)bisbenzoxazole.[2] Its rigid, conjugated structure is responsible for its high

fluorescence efficiency and stability.

Stilbene-based brighteners are a broad class of compounds derived from 4,4'-diamino-2,2'-

stilbenedisulfonic acid.[3] Their chemical structure can be modified with various functional

groups to alter properties like water solubility and affinity for different substrates.

Both classes of brighteners operate on the principle of fluorescence. They absorb UV radiation,

typically in the 340-370 nm range, and emit blue light in the 420-470 nm region of the visible
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spectrum. This emitted blue light counteracts the yellow cast of a material, resulting in a whiter

and brighter appearance to the human eye.

Performance Advantages of Fluorescent Brightener
135
Fluorescent Brightener 135 exhibits several key performance advantages over stilbene-

based brighteners, particularly in applications requiring high temperature and light stability,

such as in plastics and synthetic fibers.

Photostability and Lightfastness
A significant drawback of stilbene-based brighteners is their susceptibility to photodegradation

upon prolonged exposure to UV light. This degradation often involves the isomerization of the

trans-stilbene structure to the non-fluorescent cis-isomer, leading to a loss of whitening effect

and potential yellowing of the substrate. In contrast, benzoxazole derivatives like Fluorescent
Brightener 135 generally demonstrate superior photostability.

Property
Fluorescent Brightener
135 (Benzoxazole type)

Stilbene-based
Brighteners

Chemical Structure
2,2'-(Vinylenedi-p-

phenylene)bisbenzoxazole

Derivatives of 4,4'-diamino-

2,2'-stilbenedisulfonic acid

Melting Point 182-188 °C[2] Varies by derivative

Photostability Good light fastness[2]
Prone to fading with prolonged

UV exposure

Thermal Stability
High, suitable for high-

temperature processing

Generally lower than

benzoxazole types

Chemical Stability
Good acid and alkali

resistance[2]

Stability can be affected by

bleaching agents

Primary Applications

Plastics (PVC, PS, PP, ABS),

synthetic fibers, polyester

films[2]

Detergents, textiles (cotton,

wool), paper
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Temperature Resistance
The manufacturing processes for many plastics and synthetic fibers involve high temperatures.

Optical brighteners incorporated into these materials must withstand these conditions without

degradation. Fluorescent Brightener 135, with a melting point in the range of 182-188°C,

exhibits good thermal stability, making it suitable for such applications.[2] While some stilbene

derivatives are formulated for specific high-temperature applications, as a class, they generally

have lower thermal stability compared to benzoxazole-based brighteners.

Chemical Stability
Fluorescent Brightener 135 is noted for its good chemical stability, showing resistance to both

acids and alkalis.[2] Stilbene-based brighteners, particularly those used in laundry detergents,

are designed to be stable in the presence of various detergent components. However, some

stilbene derivatives can be sensitive to bleaching agents like chlorine.

Experimental Protocols
To quantitatively assess the performance of fluorescent brighteners, a range of standardized

experimental protocols are employed.

Photostability Testing (Lightfastness)
Objective: To determine the resistance of the brightener to color change upon exposure to a

standardized light source.

Methodology (based on AATCC Test Method 16.3 and ASTM D4329):

Specimen Preparation: Prepare polymer plaques or textile samples containing a specified

concentration of the fluorescent brightener. A control sample without the brightener is also

prepared.

Exposure: Place the specimens in a xenon-arc or fluorescent UV weather-ometer.[4][5][6][7]

[8][9][10] The exposure conditions (irradiance, temperature, humidity) are controlled

according to the specific standard (e.g., ASTM D4329 for plastics).[4][5][6][7][8]

Evaluation: At predetermined intervals, remove the specimens and measure the change in

color and whiteness index using a spectrophotometer or colorimeter. The color change is
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often evaluated against a standard scale, such as the AATCC Gray Scale for Color Change.

[11] Lightfastness can also be rated by comparing the fading of the specimen to that of

standard blue wool references.[11]

Temperature Resistance Testing
Objective: To evaluate the stability of the brightener at elevated temperatures representative of

polymer processing.

Methodology:

Compounding: Incorporate the fluorescent brightener into a polymer resin (e.g.,

polycarbonate, polypropylene) at a specified concentration using a twin-screw extruder.

Process the polymer at various temperatures.

Specimen Preparation: Mold the compounded polymer into standard plaques or films.

Evaluation: Measure the whiteness index and yellowness index of the molded specimens

using a colorimeter. A significant decrease in whiteness or increase in yellowness at higher

processing temperatures indicates thermal degradation of the brightener. Visual assessment

for discoloration can also be performed.

Chemical Stability Testing
Objective: To assess the stability of the brightener in the presence of various chemicals.

Methodology (for detergent applications):

Solution Preparation: Prepare aqueous solutions containing the fluorescent brightener and

the chemical of interest (e.g., sodium hypochlorite for bleach stability).

Incubation: Store the solutions under controlled conditions (temperature, time).

Analysis: Measure the fluorescence intensity of the solutions at different time points using a

fluorescence spectrophotometer. A decrease in fluorescence indicates degradation of the

brightener. For textile applications, treated fabrics can be subjected to washing cycles with

detergents containing bleaching agents, followed by whiteness measurements.
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Visualizing the Comparison
Below are diagrams illustrating the chemical structures and a typical experimental workflow for

comparing these brighteners.

Fluorescent Brightener 135 (Benzoxazole)

Stilbene-Based Brightener

2,2'-(Vinylenedi-p-phenylene)bisbenzoxazole

4,4'-Diamino-2,2'-stilbenedisulfonic Acid Derivative

Click to download full resolution via product page

General chemical structures of the two brightener classes.
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Start: Select Brighteners
(FB 135 vs. Stilbene)
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with Brighteners
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 Heat 
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 Chemical 

Measure Color Change
& Whiteness Index
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& Yellowness Index

Measure Fluorescence
Degradation
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Experimental workflow for comparing brightener performance.

Conclusion
The selection of a fluorescent brightener is highly dependent on the specific application and the

performance requirements of the end product. While stilbene-based brighteners are effective

and widely used in applications like detergents and textiles where high heat and light

resistance are not primary concerns, Fluorescent Brightener 135, a benzoxazole derivative,

offers significant advantages in terms of photostability and thermal resistance. These properties

make it a superior choice for demanding applications such as plastics and synthetic fibers,

where the material is expected to withstand harsh processing conditions and prolonged

exposure to light without significant degradation of its aesthetic properties. For researchers and

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b8145589?utm_src=pdf-body-img
https://www.benchchem.com/product/b8145589?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8145589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


professionals in material development, understanding these key differences is crucial for

formulating durable and high-quality products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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